2-cyclobutylethane-1-thiol
Overview
Description
Synthesis Analysis
While there isn’t specific information on the synthesis of “2-cyclobutylethane-1-thiol”, thiol-ene “click” reactions are a common method for synthesizing thiol compounds . This involves a radical-mediated or base/nucleophile-initiated reaction .Chemical Reactions Analysis
Thiol-ene “click” reactions are a common type of reaction involving thiol compounds . These reactions are versatile and have broad utility .properties
| { "Design of the Synthesis Pathway": "The synthesis of 2-cyclobutylethane-1-thiol can be achieved through a multi-step process involving the conversion of readily available starting materials into the desired product.", "Starting Materials": [ "Cyclobutane", "Ethyl bromide", "Sodium hydride", "Hydrogen sulfide", "Diethyl ether", "Sodium hydroxide", "Sulfuric acid" ], "Reaction": [ "Step 1: Cyclobutane is reacted with ethyl bromide in the presence of sodium hydride to form 1-bromo-2-cyclobutylethane.", "Step 2: 1-bromo-2-cyclobutylethane is then treated with hydrogen sulfide in diethyl ether to yield 2-cyclobutylethanethiol.", "Step 3: The thiol group of 2-cyclobutylethanethiol is oxidized to a disulfide using sodium hydroxide and sulfuric acid.", "Step 4: The disulfide is then reduced back to the thiol using sodium hydride to yield the final product, 2-cyclobutylethane-1-thiol." ] } | |
CAS RN |
1896392-96-3 |
Product Name |
2-cyclobutylethane-1-thiol |
Molecular Formula |
C6H12S |
Molecular Weight |
116.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
